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Compound of Interest

Compound Name: Trimedlure

Cat. No.: B10753609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

storage, and disposal of Trimedlure. Adherence to these guidelines is critical to minimize

exposure and ensure a safe laboratory environment. Trimedlure is a synthetic chemical

attractant primarily used in the monitoring and control of fruit fly populations. While generally

considered to have low toxicity, it is classified as a skin and eye irritant.[1]

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against chemical exposure. The following table summarizes the recommended PPE for

handling Trimedlure.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Recommended Materials:

Nitrile, neoprene, or butyl

rubber gloves are suitable.[2]

Avoid latex and polyethylene

gloves as they offer insufficient

protection.[2] Thickness and

Breakthrough Time: Specific

breakthrough time data for

Trimedlure is not readily

available. As a general

guideline for handling esters,

select gloves with a thickness

of at least 0.3 mm (11 mils).

Always consult the glove

manufacturer's specific

chemical resistance data for

Trimedlure or a similar

chemical. Breakthrough times

can vary significantly between

manufacturers for the same

glove material.[3]

Eyes Safety goggles or face shield

Wear tightly fitting safety

goggles or a face shield,

especially when there is a risk

of splashing.[2][4] Standard

safety glasses should have

brow and side guards.[2]
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Body Protective clothing

Wear a long-sleeved shirt, long

pants, or a lab coat to prevent

skin contact.[2][4] For tasks

with a significant risk of

exposure, a chemical-resistant

apron or suit (e.g., Tyvek) is

recommended.[2]

Respiratory Respirator (if necessary)

Generally not required when

handling solid polymeric plugs

in well-ventilated areas.[2] If

ventilation is insufficient, when

handling the liquid form, or

when there is a potential for

aerosol generation, a NIOSH-

approved air-purifying

respirator with an organic

vapor (OV) cartridge is

recommended. The cartridge

should be black in color

according to NIOSH color-

coding.[5]

Experimental Protocols: Safe Handling and Disposal
Preparation: Before handling Trimedlure, ensure that the work area is clean and

uncluttered. A chemical fume hood should be used when handling the liquid form or large

quantities.

Donning PPE: Put on all required PPE as outlined in the table above. Inspect gloves for any

signs of damage before use.

Dispensing: When dispensing the chemical, do so slowly and carefully to avoid splashing. If

using a solid formulation, minimize dust generation.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after

wearing gloves.[2] Clean all contaminated surfaces.
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Storage: Store Trimedlure in a cool, dry, well-ventilated area away from direct sunlight and

incompatible materials such as strong oxidizing agents.[2]

All chemical waste must be handled in accordance with institutional and local regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Waste Segregation: Do not mix Trimedlure waste with other waste streams.

Containerization: Collect Trimedlure waste in a clearly labeled, sealed, and compatible

container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "Trimedlure."

Empty Containers: Empty Trimedlure containers must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[6] After rinsing,

deface the label and dispose of the container as non-hazardous waste, or as directed by

your institution.

Pickup: Arrange for hazardous waste pickup with your institution's EHS department.

Emergency Procedures
For a minor spill:

Alert personnel in the immediate area.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads.

Gently sweep or scoop the absorbed material into a labeled hazardous waste container.

Clean the spill area with soap and water.

Ventilate the area.
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For a major spill:

Evacuate the area immediately.

Alert others and activate the nearest fire alarm if the spill is flammable.

Close the doors to the affected area.

Contact your institution's emergency response team or EHS department.

Provide them with the Safety Data Sheet (SDS) for Trimedlure.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[7] Remove contaminated clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Guides
The following diagrams illustrate the decision-making processes for personal protective

equipment selection and the operational plan for Trimedlure disposal.
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PPE Selection for Trimedlure Handling

Assess Task Handling Liquid Trimedlure?

Adequate Ventilation?

Yes
Risk of Splashing?

No (Solid)

Yes

Wear NIOSH-approved Respirator with Organic Vapor Cartridge
No

Wear Safety Goggles
No

Wear Face ShieldYes

Wear Nitrile, Neoprene, or Butyl Gloves Wear Lab Coat / Protective Clothing Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Trimedlure.
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Trimedlure Disposal Plan

Waste Generation

Identify Waste Type

Liquid Trimedlure Waste

Liquid

Solid Trimedlure Waste

Solid

Empty Container

Container

Segregate from Other Waste Triple Rinse with Solvent

Place in Labeled, Sealed Container

Arrange for EHS Pickup

Collect Rinsate as Hazardous Waste

Deface Original Label

Dispose of Container as Non-Hazardous

Click to download full resolution via product page

Caption: Operational and Disposal Plan for Trimedlure Waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10753609?utm_src=pdf-body-img
https://www.benchchem.com/product/b10753609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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